Cas no 614-86-8 ((2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid)

(2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid Properties

Names and Identifiers

• 3-(2,4-Dihydroxyphenyl)acrylic acid
• 2,4-Dihydroxycinnamic acid
• (2E)-3-(2,4-Dihydroxyphenyl)acrylic acid
• (E)-3-(2,4-dihydroxyphenyl)prop-2-enoic acid
• MFCD00463787
• trans-2,4-dihydroxycinnamic acid
• (2E)-3-(2,4-dihydroxyphenyl)prop-2-enoic acid
• Umbellsaure
• PD008486
• A8528
• 3-(2,4-Dihydroxyphenyl)-2-propenoic acid
• DB01704
• 3-(2,4-Dihydroxyphenyl)acrylicacid
• (E)-2,4-Dihydroxycinnamic acid
• AC-5288
• LS-13596
• SCHEMBL89187
• (E)-3-(2,4-dihydroxyphenyl)acrylic acid
• SCHEMBL471946
• TS-00196
• 2,4-Dihydroxycinnamic acid, 97%
• 614-86-8
• 2-Propenoic acid, 3-(2,4-dihydroxyphenyl)-
• CHEMBL1235981
• NS00068851
• AKOS002673718
• Umbellic acid
• U8G3LS2JEX
• Q7881241
• 2-Propenoic acid, 3-(2,4-dihydroxyphenyl)-, (2E)-
• 99699-42-0
• 2,4-DIHYDROXY-TRANS CINNAMIC ACID
• UNII-U8G3LS2JEX
• HGEFWFBFQKWVMY-DUXPYHPUSA-N
• DTXSID50862291
• 3-(2,4-dihydroxyphenyl)prop-2-enoic Acid
• HGEFWFBFQKWVMY-UHFFFAOYSA-N
• FT-0610125
• 3-(2,4-dihydroxyphenyl)-acrylic acid
• PD042935
• A12691
• +Expand

• MDL： MFCD00463787
• InChIKey： HGEFWFBFQKWVMY-DUXPYHPUSA-N
• Inchi： InChI=1S/C9H8O4/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-2+
• SMILES： OC1C=C(O)C=CC=1/C=C/C(O)=O

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.042
• Heavy Atom Count: 13
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• LogP: 1.19560
• PSA: 77.76000
• Boiling Point: 434.5±14.0 °C at 760 mmHg
• Melting Point: 202 °C (dec.)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: Not available
• Solubility: Soluble in ethanol.
• Density: 1.5±0.1 g/cm3

(2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： S26-S39
• Risk Phrases：R37/38; R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 37/38-41
• Signal Word：Danger

(2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents